Carbon monoxide;cyclopenta-1,3-diene;tungsten

Specification

• CAS No.: 12128-26-6
• Molecular Formula: C8H5O3W-
• Molecular Weight: 332.96 g/mol
• IUPAC Name: carbon monoxide;cyclopenta-1,3-diene;tungsten
• Standard InChI: InChI=1S/C5H5.3CO.W/c1-2-4-5-3-1;3*1-2;/h1-5H;;;;/q-1
• Standard InChI Key: MQWANORYVPRKQM-UHFFFAOYSA-N
• SMILES: [C-]#[O+].[C-]#[O+].[C-]#[O+].[CH-]1C=CC=C1.[W]
• Canonical SMILES: [C-]#[O+].[C-]#[O+].[C-]#[O+].[CH-]1C=CC=C1.[W]

Introduction

Components Overview

• Cyclopenta-1,3-diene: This organic compound is a cyclic diene with the formula C5H6. It is often used as a precursor to the cyclopentadienyl anion (Cp−), which forms important ligands in organometallic chemistry.

• Carbon Monoxide (CO): A colorless gas commonly used as a ligand in metal carbonyl complexes due to its ability to form strong bonds with transition metals.

• Tungsten: A transition metal known for its high melting point and use in various organometallic compounds, including those with cyclopentadienyl ligands.

Related Compounds

A closely related compound is bis(cyclopentadienyl)tungsten dichloride (cyclopenta-1,3-diene;tungsten(2+);dichloride), which features two cyclopentadienyl rings coordinated around a tungsten atom along with chloride ions. Another relevant compound could involve tungsten carbonyls or mixed-ligand complexes incorporating CO.

Research Findings

While direct information on "Carbon monoxide;cyclopenta-1,3-diene;tungsten" is scarce:

• Studies on similar systems like bis(cyclopentadienyl)tungsten dichloride highlight their utility in chemical reactions due to favorable electronic structures.

• The interaction between carbon monoxide and transition metals like tungsten has been explored extensively in contexts such as surface chemisorption on metals.

To advance understanding of this hypothetical compound further would require targeted experimental work focusing on synthesizing such species under controlled conditions followed by detailed spectroscopic analysis (e.g., NMR) for structural confirmation.